Cas no 52210-49-8 (1-(chloromethyl)-6,7-dimethoxy-3,4-dihydroisoquinoline hydrochloride)

1-(Chloromethyl)-6,7-dimethoxy-3,4-dihydroisoquinoline hydrochloride is a versatile intermediate in organic synthesis, particularly in the preparation of biologically active compounds. Its rigid dihydroisoquinoline scaffold, combined with reactive chloromethyl and dimethoxy functional groups, makes it a valuable precursor for pharmaceutical and medicinal chemistry applications. The hydrochloride salt enhances stability and solubility, facilitating handling and further derivatization. This compound is particularly useful in the synthesis of alkaloid derivatives and central nervous system (CNS)-targeting molecules due to its structural similarity to natural isoquinoline frameworks. Its well-defined reactivity profile allows for selective modifications, enabling efficient route optimization in complex synthetic pathways.

1-(chloromethyl)-6,7-dimethoxy-3,4-dihydroisoquinoline hydrochloride structure

52210-49-8 structure

Product Name:1-(chloromethyl)-6,7-dimethoxy-3,4-dihydroisoquinoline hydrochloride

CAS No:52210-49-8

MF:C₁₂H₁₅Cl₂NO₂

MW:276.159001588821

MDL:MFCD16661018

CID:1579926

PubChem ID:12748071

Update Time:2025-10-29

1-(chloromethyl)-6,7-dimethoxy-3,4-dihydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(Chloromethyl)-6,7-dimethoxy-3,4-dihydroisoquinoline
- isoquinoline, 1-(chloromethyl)-3,4-dihydro-6,7-dimethoxy-
- 1-(chloromethyl)-6,7-dimethoxy-3,4-dihydroisoquinoline,hydrochloride
- hydrochloride
- 1-(chloromethyl)-6,7-dimethoxy-3,4-dihydroisoquinoline hydrochloride
- DTXSID80508812
- NSC64283
- AKOS026746190
- SCHEMBL3452579
- 1-(Chloromethyl)-6,7-dimethoxy-3,4-dihydroisoquinoline--hydrogen chloride (1/1)
- 1-(chloromethyl)-6,7-dimethoxy-3,4-dihydroisoquinolinehydrochloride
- 1-(chloromethyl)-6,7-dimethoxy-3,4-dihydroisoquinoline;hydrochloride
- NSC-64283
- CS-0302359
- 52210-49-8
- F2147-0395
- EN300-237464
- MDL： MFCD16661018
- Inchi： 1S/C12H14ClNO2.ClH/c1-15-11-5-8-3-4-14-10(7-13)9(8)6-12(11)16-2;/h5-6H,3-4,7H2,1-2H3;1H
- InChI Key： WXLYUFVXBYMPNV-UHFFFAOYSA-N
- SMILES： ClCC1C2C=C(C(=CC=2CCN=1)OC)OC.Cl

Computed Properties

Exact Mass: 239.07142
Monoisotopic Mass: 275.048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 270
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30.8A^2

Experimental Properties

Density: 1.23
Boiling Point: 344.1°C at 760 mmHg
Flash Point: 161.9°C
Refractive Index: 1.56
PSA: 30.82
LogP: 2.52540

1-(chloromethyl)-6,7-dimethoxy-3,4-dihydroisoquinoline hydrochloride Pricemore >>

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TRC	C135141-100mg	1-(chloromethyl)-6,7-dimethoxy-3,4-dihydroisoquinoline hydrochloride	52210-49-8		100mg	$ 95.00	2022-06-06
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Enamine	EN300-237464-2.5g	1-(chloromethyl)-6,7-dimethoxy-3,4-dihydroisoquinoline hydrochloride	52210-49-8	95%	2.5g	$1370.0	2024-06-19
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